Cas no 1076-88-6 (3,4,5-Trimethylbenzoic acid)

• Product Name: 3,4,5-Trimethylbenzoic acid
• CAS No: 1076-88-6
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• MDL: MFCD00184980
• CID: 196771
• PubChem ID: 136849
• Update Time: 2025-11-07

3,4,5-Trimethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3,4,5-Trimethylbenzoic acid
• Benzoic acid,3,4,5-trimethyl-
• 3,4,5-Trimethyl-benzoesaeure
• 3,4,5-trimethyl-benzoic acid
• Benzoic acid,3,4,5-trimethyl
• Benzoic acid, 3,4,5-trimethyl-
• A801741
• 1076-88-6
• AKOS006273034
• SY345945
• STR05211
• D94858
• EN300-100220
• Z1198151785
• MFCD00184980
• FT-0633305
• DTXSID80148116
• SCHEMBL1572119
• CS-0153613
• DB-040776

• MDL： MFCD00184980
• Inchi： 1S/C10H12O2/c1-6-4-9(10(11)12)5-7(2)8(6)3/h4-5H,1-3H3,(H,11,12)
• InChI Key： OWBVULKHVZHYPN-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C)C(C)=C(C)C=1)=O

Computed Properties

• Exact Mass: 164.08400
• Monoisotopic Mass: 164.08373
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2.5
• Topological Polar Surface Area: 37.3

Experimental Properties

• Density: 1.0670 (estimate)
• Melting Point: 105.65°C (estimate)
• Boiling Point: 288.61°C (estimate)
• Flash Point: 144.5°C
• Refractive Index: 1.5198 (estimate)
• PSA: 37.30000
• LogP: 2.31000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 3,4,5-Trimethylbenzoic acid

3,4,5-Trimethylbenzoic Acid (CAS No. 1076-88-6): An Overview of Its Properties, Applications, and Recent Research

3,4,5-Trimethylbenzoic acid (CAS No. 1076-88-6) is a versatile organic compound that has garnered significant attention in various fields of chemistry and biology. This compound is characterized by its unique molecular structure, which includes a benzene ring substituted with three methyl groups and a carboxylic acid group. The specific arrangement of these functional groups imparts 3,4,5-Trimethylbenzoic acid with distinct chemical and physical properties, making it a valuable reagent in synthetic chemistry, pharmaceutical research, and materials science.

The molecular formula of 3,4,5-Trimethylbenzoic acid is C₁₀H₁₂O₂, and its molecular weight is approximately 164.20 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dichloromethane. Its melting point ranges from 139 to 141°C, and it exhibits a characteristic odor due to the presence of the methyl groups.

In terms of chemical reactivity, 3,4,5-Trimethylbenzoic acid can undergo a variety of reactions due to the presence of the carboxylic acid group. It can be esterified to form esters, which are useful intermediates in the synthesis of more complex molecules. Additionally, the carboxylic acid group can be converted into other functional groups such as amides or nitriles through standard chemical transformations. The presence of the three methyl groups also provides steric hindrance and electronic effects that can influence the reactivity and selectivity of these transformations.

3,4,5-Trimethylbenzoic acid has found applications in various areas of research and industry. In synthetic chemistry, it serves as a building block for the synthesis of more complex organic molecules. Its unique structure makes it particularly useful in the development of new materials with specific properties, such as polymers and coatings. In pharmaceutical research, 3,4,5-Trimethylbenzoic acid has been explored as a potential lead compound for the development of new drugs due to its ability to modulate biological pathways.

Recent studies have highlighted the potential of 3,4,5-Trimethylbenzoic acid in drug discovery and development. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of 3,4,5-Trimethylbenzoic acid exhibited potent anti-inflammatory activity in vitro. The researchers found that these derivatives could effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophages. This finding suggests that 3,4,5-Trimethylbenzoic acid-based compounds may have therapeutic potential for treating inflammatory diseases.

In another study published in Organic Letters, researchers investigated the use of 3,4,5-Trimethylbenzoic acid as a scaffold for the synthesis of novel antiviral agents. The study demonstrated that certain derivatives of 3,4,5-Trimethylbenzoic acid showed promising antiviral activity against herpes simplex virus (HSV) and human immunodeficiency virus (HIV). These findings open up new avenues for the development of antiviral drugs based on this versatile compound.

Beyond its applications in drug discovery, 3,4,5-Trimethylbenzoic acid has also been explored for its use in materials science. A recent study published in Advanced Materials reported that derivatives of 3,4,5-Trimethylbenzoic acid could be used to create self-healing polymers with enhanced mechanical properties. The researchers found that these polymers could repair themselves when subjected to mechanical damage due to the dynamic covalent bonds formed by the carboxylic acid groups.

In conclusion, 3,4,5-Trimethylbenzoic acid (CAS No. 1076-88-6) is a multifaceted compound with a wide range of applications in chemistry and biology. Its unique molecular structure and chemical properties make it an attractive reagent for synthetic chemistry and a promising lead compound for drug discovery. Recent research has further expanded our understanding of its potential uses in various fields, highlighting its importance as a valuable tool for scientific innovation.